![molecular formula C19H21N3OS B5692149 N-({[4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide](/img/structure/B5692149.png)
N-({[4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-({[4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide, also known as NPC1161B, is a novel small molecule that has been synthesized and studied for its potential applications in scientific research. This compound has been shown to have promising effects in various biochemical and physiological processes, making it a subject of interest for researchers in the field.
Mechanism of Action
The mechanism of action of N-({[4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide involves the inhibition of several key enzymes and signaling pathways involved in cancer and inflammation. Specifically, this compound has been shown to inhibit the activity of histone deacetylases (HDACs), which play a critical role in regulating gene expression and cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of angiogenesis (the formation of new blood vessels), and the reduction of inflammatory cytokine production.
Advantages and Limitations for Lab Experiments
One advantage of N-({[4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide for lab experiments is its high purity and yield, which allows for accurate and reproducible results. However, one limitation is its relatively short half-life, which may limit its effectiveness in certain experimental settings.
Future Directions
There are several potential future directions for research involving N-({[4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide. One area of interest is the development of new analogs or derivatives of this compound with improved pharmacokinetic properties and/or enhanced activity against specific targets. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and its potential applications in other disease areas.
Synthesis Methods
The synthesis of N-({[4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide involves several steps, including the reaction of 4-(1-piperidinyl)aniline with carbon disulfide to form the corresponding dithiocarbamate. This intermediate is then reacted with 4-bromo-2-fluorobenzamide to produce this compound in high yield and purity.
Scientific Research Applications
N-({[4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide has been studied for its potential applications in scientific research, particularly in the fields of cancer and inflammation. Studies have shown that this compound can inhibit the growth and proliferation of cancer cells, as well as reduce inflammation in various animal models.
properties
IUPAC Name |
N-[(4-piperidin-1-ylphenyl)carbamothioyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3OS/c23-18(15-7-3-1-4-8-15)21-19(24)20-16-9-11-17(12-10-16)22-13-5-2-6-14-22/h1,3-4,7-12H,2,5-6,13-14H2,(H2,20,21,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIFSXDQMULWORC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=CC=C(C=C2)NC(=S)NC(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.